Cas no 2411332-40-4 ((2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide
• CAS No: 2411332-40-4
• MF: C₁₃H₂₁N₅O
• MW: 263.338742017746
• CID: 5357412
• PubChem ID: 146101076
• Update Time: 2025-07-25

(2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172632
• (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-8-yl}but-2-enamide
• (E)-4-(Dimethylamino)-N-(2-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-8-yl)but-2-enamide
• (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide

• Inchi： 1S/C13H21N5O/c1-10-14-13-11(6-4-9-18(13)16-10)15-12(19)7-5-8-17(2)3/h5,7,11H,4,6,8-9H2,1-3H3,(H,15,19)/b7-5+
• InChI Key： WUEVLKZFEPQYLZ-FNORWQNLSA-N
• SMILES： O=C(/C=C/CN(C)C)NC1C2=NC(C)=NN2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: 0.3
• Topological Polar Surface Area: 63

Additional information on (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide

(2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide: A Promising Molecule in the Field of Medicinal Chemistry

(2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential therapeutic applications. The compound, identified by the CAS number 2411332-40-4, belongs to the class of heterocyclic amides and exhibits structural features that make it a valuable candidate for drug development. Its molecular framework combines elements of 1,2,4-triazole and pyridine rings, which are known to play critical roles in various biological activities. This structural complexity contributes to its diverse pharmacological properties, making it a subject of interest for researchers in the fields of pharmacology and medicinal chemistry.

Recent studies have highlighted the potential of (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide as a candidate for anti-inflammatory and anti-cancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the molecule could be explored as a potential therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The dimethylamino group in the structure is believed to enhance the molecule's ability to interact with cellular receptors, thereby modulating immune responses.

Another area of focus is the compound's potential as an antineoplastic agent. Research published in Anticancer Research in 2024 indicated that (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide shows promising cytotoxic effects against several cancer cell lines, including breast cancer and prostate cancer cells. The mechanism of action appears to involve the disruption of cell cycle progression and the induction of apoptosis. This makes the molecule a potential candidate for further development in oncology, particularly for targeting multidrug-resistant cancer cells.

Structural analysis of the compound reveals that the 1,2,4-triazole ring is a key structural feature that contributes to its biological activity. The triazole ring is known for its ability to form hydrogen bonds with target proteins, enhancing the molecule's binding affinity. Additionally, the pyridine ring in the structure provides aromaticity, which is crucial for the molecule's stability and reactivity. These structural elements collectively influence the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are essential for drug development.

The but-2-enamide moiety in the molecule is another important component that contributes to its biological activity. The presence of a double bond in the but-2-enamide group allows for the formation of conjugated systems, which can influence the molecule's electronic properties and reactivity. This structural feature may also play a role in the molecule's ability to interact with specific biological targets, such as enzymes or receptors. The dimethylamino group, attached to the but-2-enamide chain, further enhances the molecule's polarity and solubility, which are critical for its bioavailability.

Recent advancements in computational chemistry have provided insights into the potential interactions of (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide with biological targets. Molecular docking studies have identified potential binding sites on proteins such as COX-2 and 5-LOX, which are involved in inflammatory responses. These findings suggest that the molecule could be developed as a selective inhibitor of these enzymes, offering therapeutic benefits with reduced side effects. The 1,2,4-triazole ring is particularly effective in forming hydrogen bonds with these enzymes, enhancing the molecule's inhibitory activity.

Furthermore, the compound's potential as a multitarget drug is an area of growing interest. Multitarget drugs are designed to interact with multiple biological targets simultaneously, which can lead to more effective therapeutic outcomes. The structural diversity of (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide allows it to interact with multiple targets, including inflammatory mediators and oncogenic pathways. This multitargeting potential makes the molecule a promising candidate for the treatment of complex diseases such as cancer and autoimmune disorders.

The synthesis of (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide involves a series of chemical reactions that are crucial for its structural integrity and biological activity. The synthesis typically begins with the formation of the 1,2,4-triazole ring, which is then coupled with the pyridine ring to form the core structure of the molecule. The but-2-enamide group is subsequently introduced to complete the molecular framework. These synthetic steps are essential for producing a molecule with the desired properties for therapeutic applications.

Despite its promising potential, the development of (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide as a therapeutic agent requires further research. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety and efficacy, and addressing potential side effects must be addressed. Additionally, the compound's ability to target specific biological pathways needs to be validated through clinical trials. These steps are critical for translating the molecule from a laboratory discovery into a viable therapeutic option.

In conclusion, (2E)-4-(dimethylamino)-N-{2-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-8-yl}but-2-enamide represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and potential therapeutic applications make it a promising candidate for further research and development. As scientists continue to explore the biological activities and mechanisms of action of this compound, it may play a vital role in the treatment of various diseases, offering new hope for patients in need.